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Compound of Interest

Compound Name: Hydroxysodalite

Cat. No.: B1173353

Introduction

Heavy metal contamination in industrial wastewater poses a significant threat to environmental
and human health due to the toxicity and persistence of these pollutants.[1] Conventional
treatment methods for heavy metal removal, such as chemical precipitation and membrane
filtration, often have drawbacks like high costs, incomplete removal, and the generation of toxic
sludge.[2][3] Adsorption has emerged as a cost-effective, efficient, and environmentally friendly
alternative.[4] Hydroxysodalite, a synthetic zeolite, has garnered considerable interest as a
promising adsorbent for heavy metal ions from agueous solutions.[5][6] Its valuable
physicochemical properties, including a high cation exchange capacity, accessible surface
area, and uniform pore structure, make it an effective scavenger for various heavy metal
cations.[5][6]

The primary mechanisms for heavy metal removal by hydroxysodalite are ion exchange and
adsorption.[5][7] The structure of hydroxysodalite contains sodium ions that can be
exchanged with heavy metal cations (e.g., Pb2*, Cu2*, Zn2*, Ni2*) present in wastewater.[5][6]
Additionally, heavy metal ions can be adsorbed onto the hydroxyl groups on the surface of the
hydroxysodalite crystals.[5][7] This dual mechanism contributes to its high removal efficiency.
Hydroxysodalite can be synthesized from various low-cost materials, including industrial by-
products like fly ash and natural clays such as kaolin and bentonite, enhancing its economic
viability for large-scale wastewater treatment applications.[5][8][9]
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Quantitative Data Summary

The performance of hydroxysodalite in removing various heavy metals from agueous
solutions is summarized below. The data highlights its adsorption capacity and removal
efficiency under different experimental conditions.

Table 1: Maximum Adsorption Capacities of Hydroxysodalite for Various Heavy Metals

Adsorbent Source Max. Adsorption

Heavy Metal lon . . Reference
Material Capacity (mg/g)

Lead (Pb?*) Fly Ash 153.8 - 157 [5]

Zinc (Zn2+) Clay-based Waste 8.53 [10]

| Nickel (I1) (Ni2*) | Coal Fly Ash | 47 |[11] |

Table 2: Removal Efficiencies of Hydroxysodalite for Various Heavy Metals
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Adsorbent Initial Removal
Heavy Metal . o
| Adsorbent Dosage Concentrati  Efficiency Reference
on
(9/L) on (ppm) (%)
Hydroxysod
Lead (Pb**) alite/Cancri 6 100 929 [8]
nite
Copper Hydroxysodal
PP _ Y y- _ 6 100 90 [8]
(Cuz*) ite/Cancrinite
] Hydroxysodal
Zinc (Zn2%) ) o 6 100 62 [8]
ite/Cancrinite
) ) Hydroxysodal
Nickel (Niz*) ) o 6 100 54 [8]
ite/Cancrinite
Hydroxysodal
Copper . - o
(Cu?) ite from Not specified Not specified 99.98 [12]
u
Basalt
Hydroxysodal
Lead (Pb2*) ite from Not specified Not specified 99.76 [12]
Basalt
Hydroxysodal
Zinc (Zn2*) ite from Not specified Not specified 99.93 [12]
Basalt
Cadmium Faujasite N N
) Not specified Not specified 86.47 [13]
(Cdz) type zeolite

| Nickel (Ni2*) | Zeolite-packed bioreactor | Not specified | 250-500 | 99 |[14] |
Experimental Protocols
Protocol 1: Hydrothermal Synthesis of Hydroxysodalite from Kaolin

This protocol describes a common method for synthesizing hydroxysodalite using kaolin as
the aluminosilicate source.[8]
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Materials:

Kaolin powder

Sodium hydroxide (NaOH) pellets

Deionized water

Teflon-lined stainless-steel autoclave

Procedure:

Preparation of Alkaline Solution: Prepare a 4M NaOH solution by carefully dissolving NaOH
pellets in deionized water. Allow the solution to cool to room temperature.

Mixing: Disperse a specific amount of kaolin powder (e.g., 10 g) into the prepared NaOH
solution (e.g., 100 mL) in a beaker.

Aging: Stir the mixture vigorously for 24 hours at room temperature to form a homogeneous
gel.

Hydrothermal Synthesis: Transfer the resulting slurry into a Teflon-lined stainless-steel
autoclave. Seal the autoclave and heat it in an oven at a specified temperature (e.g., 160°C)
for a set duration (e.g., 6 hours).[8]

Cooling and Washing: After the reaction, allow the autoclave to cool down to room
temperature naturally. Retrieve the solid product by filtration or centrifugation. Wash the
product repeatedly with deionized water until the pH of the filtrate is neutral (pH = 7).

Drying: Dry the washed solid product in an oven at 100°C overnight.

Characterization: The synthesized hydroxysodalite powder should be characterized using
techniques such as X-ray Diffraction (XRD) to confirm the crystalline phase and Scanning
Electron Microscopy (SEM) to observe the morphology.

Protocol 2: Batch Adsorption Experiments for Heavy Metal Removal
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This protocol outlines the procedure for evaluating the heavy metal removal efficiency of the
synthesized hydroxysodalite.[5][8]

Materials:

e Synthesized hydroxysodalite powder

e Stock solution (e.g., 1000 ppm) of a heavy metal salt (e.g., Pb(NO3)2, Cu(NOs)z, etc.)

e Deionized water

e 0.1M HCl and 0.1M NaOH for pH adjustment

e Conical flasks or beakers

o Orbital shaker

e pH meter

e Syringe filters (0.45 pm)

o Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma-Optical Emission
Spectrometry (ICP-OES)

Procedure:

o Preparation of Working Solutions: Prepare a series of heavy metal solutions of known
concentrations (e.g., 20, 50, 100, 200 ppm) by diluting the stock solution with deionized
water.

o Adsorption Experiment:

o For each experiment, add a precise amount of hydroxysodalite (e.g., 0.1 g) to a conical
flask containing a fixed volume of the heavy metal working solution (e.g., 100 mL). This
corresponds to an adsorbent dosage of 1 g/L.[8]

o Adjust the initial pH of the solution to the desired value (e.g., pH 5-6) using 0.1M HCI or
0.1M NaOH.[4]
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o Agitation: Place the flasks on an orbital shaker and agitate at a constant speed (e.g., 150
rpm) and temperature for a predetermined contact time (e.g., 60 minutes) to reach
equilibrium.[10][15]

o Sample Collection and Preparation: After agitation, withdraw a sample from the flask.
Separate the adsorbent from the solution by centrifugation or by passing the solution through
a 0.45 um syringe filter.

e Analysis: Determine the final concentration of the heavy metal in the filtrate using AAS or
ICP-OES.

o Data Calculation:

o Removal Efficiency (%): Calculate using the formula: % Removal = ((Co - Ce) / Co) * 100
where Co is the initial metal concentration and Ce is the equilibrium metal concentration.

o Adsorption Capacity (ge, mg/g): Calculate using the formula: ge = (Co - Ce) * V/ m where V
is the volume of the solution (L) and m is the mass of the adsorbent (g).

Protocol 3: Desorption and Regeneration of Hydroxysodalite

This protocol describes a general procedure for regenerating the adsorbent for potential reuse.
[10]

Materials:

Heavy metal-loaded hydroxysodalite (from Protocol 2)

Desorbing agent (e.g., 0.1M HCI or a suitable chelating agent like EDTA)

Deionized water

Orbital shaker

Procedure:

e Washing: After the adsorption experiment, wash the used hydroxysodalite with deionized
water to remove any unadsorbed metal ions.
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» Desorption: Place the washed adsorbent in a flask containing the desorbing agent (e.qg.,
0.1M HCI).

o Agitation: Agitate the mixture on an orbital shaker for a specific time (e.g., 2 hours).

o Separation and Washing: Separate the adsorbent from the desorbing solution. Wash it
thoroughly with deionized water until the pH is neutral.

e Drying: Dry the regenerated hydroxysodalite in an oven at 100°C.

o Reusability Test: The regenerated adsorbent can be used in a new adsorption experiment
(Protocol 2) to evaluate its reusability and any potential decrease in removal efficiency.[10]

Visualizations

The following diagrams illustrate the key workflows and mechanisms involved in the application
of hydroxysodalite for heavy metal removal.
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Caption: Workflow for the hydrothermal synthesis of hydroxysodalite.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1173353?utm_src=pdf-body-img
https://www.benchchem.com/product/b1173353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Batch Adsorption Experimental Workflow A

Prepare Heavy Metal Solution

(Known Concentration, Co)

Add Hydroxysodalite & Adjust pH

Agitate for Contact Time
(Reach Equilibrium)

Separate Adsorbent
(Filtration/Centrifugation)

Analyze Supernatant
(AAS/ICP-OES for Ce)

Click to download full resolution via product page

Caption: Workflow for batch adsorption experiments.
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Caption: Mechanism of heavy metal removal by hydroxysodalite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1173353#application-of-hydroxysodalite-in-heavy-
metal-removal-from-wastewater]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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